1-(cyanomethyl)-6-chloro-2,3-dihydro-1H-indene-1-carbonitrile

• Molecular Formula: C12H9ClN2
• Molecular Weight: 216.66 g/mol
• IUPAC Name: 6-chloro-1-(cyanomethyl)-2,3-dihydroindene-1-carbonitrile
• InChI: InChI=1S/C12H9ClN2/c13-10-2-1-9-3-4-12(8-15,5-6-14)11(9)7-10/h1-2,7H,3-5H2
• InChI Key: MBMKMTQIAXLRLW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C1C=CC(=C2)Cl)(CC#N)C#N

Description

1-(cyanomethyl)-6-chloro-2,3-dihydro-1H-indene-1-carbonitrile is a useful research compound. Its molecular formula is C12H9ClN2 and its molecular weight is 216.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (E)-ethyl 2-cyano-2-(6-chloro-2,3-dihydro-1H-inden-1-ylidene)acetate (Prep38, 15.00 g, 0.06 mol) in ethanol (300 ml) was treated with a solution of KCN (9.75 g, 0.15 mol) in water (90 ml). The mixture was warmed to 65° C., and stirred for 16 h. The mixture was concentrated in vacuo to remove solvent. The residue was extracted with EA (100 ml×3). The organic layers were combined and washed with a saturated solution of NaHCO3, brine and dried over Na2SO4. The crude was purified by FC (P:E=10/1) to obtain the title compound (4.60 g, y=37.1%).